1-Chloro-5-hydroxy-5-methylhexane

• Molecular Formula: C7H15ClO
• Molecular Weight: 150.64 g/mol
• IUPAC Name: 6-chloro-2-methylhexan-2-ol
• InChI: InChI=1S/C7H15ClO/c1-7(2,9)5-3-4-6-8/h9H,3-6H2,1-2H3
• InChI Key: HJPBXTSDJGSZRR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCCCCl)O

Description

It is synthesized via a Grignard reaction involving 1-chloro-5-hexanone and methyl magnesium chloride, yielding 85.1% of the product with a boiling point of 95–97°C at 20 mbar and a refractive index of nD²⁵ = 1.4489 . This compound serves as a critical intermediate in pharmaceutical manufacturing, particularly in the synthesis of xanthine derivatives like 7-benzyl-1-(5-hydroxy-5-methylhexyl)-3-methylxanthine .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound is compared to four structurally or functionally related substances (Table 1):

Compound Name	Molecular Formula	Key Functional Groups	Molecular Weight (g/mol)	Key Applications
1-Chloro-5-hydroxy-5-methylhexane	C₇H₁₅ClO	Chloro, hydroxyl, methyl	~150.6 (calculated)	Pharmaceutical intermediate
Chlorocyclohexane	C₆H₁₁Cl	Chloro, cyclohexane ring	118.6	Solvent, organic synthesis
5-Chloro-2-methyl-4-isothiazolin-3-one	C₄H₄ClNOS	Chloro, isothiazolinone ring	149.6	Biocide, preservative
1-Isothiocyanato-5-methylhexane	C₈H₁₅NS	Isothiocyanate, methyl	157.3	Organic synthesis, agrochemicals
Hexamethylene diisocyanate	C₈H₁₂N₂O₂	Diisocyanate	168.2	Polyurethane production

Key Observations :

• Functional Diversity : While 1-chloro-5-hydroxy-5-methylhexane combines halogen and hydroxyl groups, analogs like 1-isothiocyanato-5-methylhexane (isothiocyanate group) and hexamethylene diisocyanate (dual isocyanate groups) exhibit higher reactivity, making them suitable for polymer chemistry .
• Cyclic vs. Linear Structures : Chlorocyclohexane’s cyclic structure reduces steric hindrance compared to the linear 1-chloro-5-hydroxy-5-methylhexane, enhancing volatility (evident in its lower molecular weight) .